Cas no 2248297-27-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate
• CAS No: 2248297-27-8
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 6335395
• PubChem ID: 165727776
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• 2248297-27-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate
• EN300-6516509

• Inchi： 1S/C18H22N2O4/c1-19(13-7-3-2-4-8-13)12-11-16(21)24-20-17(22)14-9-5-6-10-15(14)18(20)23/h5-6,9-10,13H,2-4,7-8,11-12H2,1H3
• InChI Key： SDZWJNAFAMCUOL-UHFFFAOYSA-N
• SMILES： O(C(CCN(C)C1CCCCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate (CAS No. 2248297-27-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate (CAS No. 2248297-27-8) is a specialized organic molecule with a unique structural framework. Its isoindole-1,3-dione core, combined with a cyclohexyl(methyl)amino propanoate side chain, makes it a subject of interest in pharmaceutical and materials science research. This compound is often explored for its potential applications in drug delivery systems, polymer chemistry, and as a building block for more complex molecules.

In recent years, the demand for highly functionalized isoindole derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in how the cyclohexyl(methyl)amino moiety influences the compound's solubility, bioavailability, and binding affinity. These properties are critical for designing targeted therapeutics, a hot topic in the era of personalized medicine. The compound's CAS No. 2248297-27-8 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate serves as a valuable intermediate. Its ester linkage and tertiary amine group offer multiple sites for further functionalization, making it a versatile scaffold for structure-activity relationship (SAR) studies. This aligns with the current trend of optimizing molecular structures for enhanced efficacy and reduced side effects, a key focus in modern drug discovery.

Another area of interest is the compound's potential role in biodegradable polymers. The isoindole-1,3-dione unit is known for its stability and compatibility with various polymerization techniques. As sustainability becomes a global priority, researchers are investigating how such compounds can contribute to eco-friendly material design. This ties into broader discussions about green chemistry and the search for alternatives to conventional plastics.

In analytical chemistry, CAS No. 2248297-27-8 is often referenced in method development for HPLC and LC-MS applications. Its distinct UV absorption profile and mass fragmentation pattern make it a useful standard for calibrating instruments. This is particularly relevant given the increasing reliance on high-throughput screening in both academic and industrial labs.

The safety profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate is another frequently searched topic. While comprehensive toxicological data may still be emerging, preliminary studies suggest that proper handling protocols should be followed, as with any fine chemical. This underscores the importance of chemical safety education, a growing concern in laboratory settings worldwide.

Looking ahead, the compound's potential applications in neuroscience research are gaining attention. The cyclohexyl(methyl)amino group shares structural similarities with certain neuromodulators, prompting investigations into its interactions with neuroreceptors. Such studies could open new avenues for treating neurological disorders, a field that continues to attract significant research funding.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[cyclohexyl(methyl)amino]propanoate (CAS No. 2248297-27-8) represents a multifaceted compound with diverse research applications. Its unique chemical architecture positions it at the intersection of several cutting-edge scientific disciplines, from medicinal chemistry to materials science. As research progresses, this molecule is likely to remain a focal point in discussions about molecular design and sustainable innovation.